6-Fluoro-2-methyl-3-nitropyridine
Overview
Description
6-Fluoro-2-methyl-3-nitropyridine, also known as 6-Fluoro-2-methyl-3-nitropyridin-4-amine, is an organic compound with the molecular formula C7H6FN3O2. It is a colorless solid that is soluble in water and ethanol. This compound is a versatile synthetic intermediate used in the production of drugs, agrochemicals, and other organic compounds. It has been used as a building block in the synthesis of a variety of compounds and has been studied for its biological activity.
Scientific Research Applications
Spectroscopic Studies and Molecular Analysis
6-Fluoro-2-methyl-3-nitropyridine and its derivatives have been extensively studied for their vibrational spectroscopic properties. Research conducted by Karnan, Balachandran, and Murugan (2012) explored the molecular structure and vibrational assignments of 3-hydroxy-6-methyl-2-nitropyridine, a compound closely related to this compound, using density functional theory (DFT). Their study revealed insights into the molecular stability, bond strength, and electron density distribution, highlighting the compound's potential in various scientific applications (Karnan, Balachandran, & Murugan, 2012).
Synthesis and Chemical Reactions
A significant application area of this compound is in the synthesis of fluoropyridines. Kuduk, Dipardo, and Bock (2005) reported an efficient method for synthesizing fluoropyridines via the fluorodenitration reaction, mediated by tetrabutylammonium fluoride (TBAF). This method is noted for its generality and mild reaction conditions, underscoring the compound's importance in organic synthesis (Kuduk, Dipardo, & Bock, 2005).
Radiochemical Applications
Malik, Zlatopolskiy, Solbach, Voelter, Reske, and Machulla (2011) tested the applicability of various methyl-substituted benzyl groups, using 3-hydroxy-6-methyl-2-nitropyridine as a model, for the protection of hydroxyl groups in nucleophilic aromatic radiofluorination. Their research provides valuable insights into the production of radio-labelled compounds, illustrating the compound's utility in the field of nuclear medicine and imaging (Malik et al., 2011).
Nonlinear Optical Properties
The study of nonlinear optical (NLO) properties of nitropyridine derivatives, including those similar to this compound, has been an area of significant interest. Justin and Anitha (2021) focused on the growth, characterization, and DFT investigations of 3-hydroxy-6-methyl-2-nitropyridine, demonstrating its potential as a novel third-order NLO material. Their findings highlight the compound's relevance in developing new materials for optical and photonic applications (Justin & Anitha, 2021).
Safety and Hazards
Future Directions
Fluorinated pyridines, including 6-Fluoro-2-methyl-3-nitropyridine, are of interest in the development of new pharmaceuticals and agrochemicals due to their unique physical, chemical, and biological properties . Future research may focus on the synthesis of F18-substituted pyridines, which present a special interest as potential imaging agents for various biological applications .
Mechanism of Action
Target of Action
It is known that nitropyridines can potentially target the respiratory system .
Pharmacokinetics
It is known that the compound is slightly soluble in water , which may influence its bioavailability.
Action Environment
It is recommended that the compound be stored in a well-ventilated place, under inert gas (nitrogen or argon) at 2-8°c , indicating that temperature and atmospheric conditions may play a role in its stability.
properties
IUPAC Name |
6-fluoro-2-methyl-3-nitropyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5FN2O2/c1-4-5(9(10)11)2-3-6(7)8-4/h2-3H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JVLRFRZVCOWBDY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=N1)F)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5FN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40496867 |
Source
|
| Record name | 6-Fluoro-2-methyl-3-nitropyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40496867 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
156.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
18605-16-8 |
Source
|
| Record name | 6-Fluoro-2-methyl-3-nitropyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40496867 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 6-Fluoro-2-methyl-3-nitropyridine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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